4-(2-chlorophenyl)-6-[[4-(2-chlorophenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanylmethylsulfanyl]-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile

• IUPAC Name: 4-(2-chlorophenyl)-6-[[4-(2-chlorophenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanylmethylsulfanyl]-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C25H18Cl2N4O2S2/c26-20-7-3-1-5-14(20)16-9-22(32)30-24(18(16)11-28)34-13-35-25-19(12-29)17(10-23(33)31-25)15-6-2-4-8-21(15)27/h1-8,16-17H,9-10,13H2,(H,30,32)(H,31,33)
• InChI Key: VKOUTMOJGUIHEU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C(NC1=O)SCSC2=C(C(CC(=O)N2)C3=CC=CC=C3Cl)C#N)C#N)C4=CC=CC=C4Cl
• Molecular Formula: C25H18Cl2N4O2S2
• Molecular Weight: 541.5 g/mol

Description

4-(2-chlorophenyl)-6-[[4-(2-chlorophenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanylmethylsulfanyl]-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C25H18Cl2N4O2S2 and its molecular weight is 541.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

One study outlines a domino reaction for synthesizing heterocyclic systems that include spatially adjacent active methylene, nitrile, and hydroxyl groups, leading to novel compounds through consecutive intramolecular cyclization reactions. This method could potentially be applied to synthesize the specified compound, suggesting its use in creating complex heterocyclic systems (Bondarenko et al., 2016).

Structural and Optical Properties

Research on pyridine derivatives, similar to the specified compound, reported their structural, optical, and diode characteristics. X-ray diffraction (XRD) analysis revealed the monoclinic polycrystalline nature of these compounds, and optical functions were calculated from transmittance and reflectance spectra. These findings indicate the potential of the specified compound for use in materials science, particularly in the development of optical materials and devices (Zedan et al., 2020).

Antimicrobial and Antioxidant Activity

Another study synthesized novel pyridine and fused pyridine derivatives, showing moderate to good binding energies in in silico molecular docking screenings. These compounds exhibited antimicrobial and antioxidant activities, suggesting that similar structures, including the specified compound, could have applications in developing new antimicrobial and antioxidant agents (Flefel et al., 2018).